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Compound of Interest

Compound Name: 4-Bromo-2,3-dimethylpyridine

Cat. No.: B1290119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 4-Bromo-2,3-dimethylpyridine, a

heterocyclic organic compound of interest in medicinal chemistry and materials science. The

information is presented to support research and development activities.

Physicochemical Properties
The fundamental molecular characteristics of 4-Bromo-2,3-dimethylpyridine are summarized

below. These data are critical for stoichiometric calculations, analytical method development,

and the design of synthetic routes.

Property Value

Chemical Formula C₇H₈BrN[1][2]

Molecular Weight 186.05 g/mol [1][3][4]

CAS Number 259807-91-5[1]

Logical Relationship of Molecular Components
The molecular formula, C₇H₈BrN, dictates the elemental composition, which in turn determines

the molecular weight of the compound. The following diagram illustrates the relationship

between the constituent elements and the final molecular properties.
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Elemental Composition

Molecular Formula Molecular Weight
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Click to download full resolution via product page

Caption: Relationship between elemental composition, molecular formula, and molecular

weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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